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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138

For researchers and scientists handling Pyrazine-d4, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. This guide provides a
comprehensive overview of the necessary procedures, emphasizing safe handling and
adherence to regulatory standards.

Pyrazine-d4, a deuterated form of pyrazine, is a flammable solid that can cause skin and
serious eye irritation, and may also lead to respiratory irritation.[1][2] Due to these hazards, it is
imperative to follow strict protocols for its disposal. The primary directive for the disposal of
Pyrazine-d4 is to engage a licensed professional waste disposal service.[1]

Key Safety and Handling Information

Before proceeding with disposal preparation, it is essential to be aware of the fundamental
safety data associated with Pyrazine-d4.
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Property Data
CAS Number 1758-62-9[1][3][4]
Molecular Formula CaDaN2[1][4]
Appearance White to off-white solid[1]
Flammable solid, Skin irritant, Eye irritant[1][2]
Hazards
[5]
Flash Point 56 °C (132.8 °F) - closed cup[3]

) ) Protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) ]
protection[1][2]

Step-by-Step Disposal Protocol

While a licensed professional service will handle the final disposal, laboratory personnel are
responsible for the safe temporary storage and preparation of Pyrazine-d4 waste.

Experimental Protocol: Laboratory Waste Preparation for Pyrazine-d4

e Segregation: Isolate Pyrazine-d4 waste from other chemical waste streams to prevent
accidental reactions. It should be collected in a dedicated, properly labeled waste container.

» Containerization: Use a UN-approved, chemically resistant container that can be securely
sealed. The container must be in good condition, free from leaks or contamination.

o Labeling: Clearly label the waste container with "Hazardous Waste," "Pyrazine-d4," and the
appropriate hazard pictograms (flammable solid, irritant). Include the accumulation start
date.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area. This area should be well-ventilated, away from sources of ignition, and secondary
containment should be used to prevent spills.

o Documentation: Maintain a log of the accumulated Pyrazine-d4 waste, noting the quantity
and date.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.cdnisotopes.com/media/catalog/product/d/-/d-0084_3.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/340456
https://www.scbt.com/p/pyrazine-d4-1758-62-9
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0084_3.pdf
https://www.scbt.com/p/pyrazine-d4-1758-62-9
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0084_3.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0084_3.pdf
https://cdn.website-editor.net/0fa69c17b70b443a83320aaf72c38a8a/files/uploaded/SDS-Pyrazine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazine-d4
https://www.sigmaaldrich.com/SG/en/product/aldrich/340456
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0084_3.pdf
https://cdn.website-editor.net/0fa69c17b70b443a83320aaf72c38a8a/files/uploaded/SDS-Pyrazine.pdf
https://www.benchchem.com/product/b050138?utm_src=pdf-body
https://www.benchchem.com/product/b050138?utm_src=pdf-body
https://www.benchchem.com/product/b050138?utm_src=pdf-body
https://www.benchchem.com/product/b050138?utm_src=pdf-body
https://www.benchchem.com/product/b050138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

o Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
the waste. Provide them with the Safety Data Sheet (SDS) for Pyrazine-d4 to ensure they

are fully aware of the material's properties.

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the key steps from

waste generation to final disposal.

Click to download full resolution via product page

Pyrazine-d4 Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Pyrazine-d4, protecting both personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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